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A Comparative Analysis of Commercial
Tuberculin Preparations

For decades, the tuberculin skin test (TST) has been a cornerstone in the diagnosis of latent
tuberculosis infection. This guide offers a comparative overview of commonly used commercial
tuberculin purified protein derivative (PPD) preparations for researchers, scientists, and drug
development professionals. The performance of these products is evaluated based on
available experimental data, focusing on key metrics such as potency, sensitivity, and
specificity.

Overview of Key Tuberculin Preparations

The most widely studied and utilized tuberculin preparations include PPD-S, PPD-RT23,
Aplisol®, and Tubersol®. PPD-S, the international standard, was developed in 1944 and is
comprised of approximately 92.9% protein, 5.9% polysaccharide, and 1.2% nucleic acid.[1] The
World Health Organization (WHO) adopted it as the international standard for tuberculin in
1952.[1][2] PPD-RT23, developed by the Statens Serum Institut (SSI), is the most globally used
PPD product and is recommended by the WHO and the International Union Against
Tuberculosis and Lung Disease (IUATLD) at a dose of 2 Tuberculin Units (TU) with Tween 80.
[1][2] Aplisol® and Tubersol® are the two commercially available PPD tuberculin preparations
in the United States.

Comparative Performance Data
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The potency and bioequivalence of different tuberculin preparations are critical for accurate
diagnosis. Several studies have compared these products, yielding valuable data for
researchers.

Potency and Bioequivalence

A key finding in comparative studies is the relative potency of PPD-RT23 to PPD-S. Research
has shown that 2.5 TU of PPD-RT23 with Tween 80 has a similar potency to 5 TU of PPD-S.[1]
Another study indicated that for routine testing, 0.02 pug of RT 23 in a diluent with Tween 80 is a
recommended dose.[3] It is generally accepted that 2 TU of PPD-RT23 is biologically
equivalent to 5 TU of PPD-S.[4]

Sensitivity and Specificity in Clinical Populations

The sensitivity and specificity of tuberculin preparations are crucial for their diagnostic utility.
Studies comparing Aplisol® and Tubersol® in individuals with recent culture-proven
tuberculosis found indistinguishable reaction size distributions and median TST results.[5] In
this population, with a cutoff of 10 mm for a positive reaction, the sensitivity was 96% for both
preparations.[5]

In a study involving individuals at low risk for tuberculous infection, the specificity of Aplisol®,
Tubersol®, and PPD-S1 was compared. Using a 10-mm cutoff, the specificities were high for
all three: Aplisol® (98.2%), Tubersol® (99.2%), and PPD-S1 (98.9%).[6][7]
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Tuberculin
Preparation

Population

Key Findings Reference

PPD-S vs. PPD-RT23

General populations in
the US

2.5TU of PPD-RT23
with Tween 80 is
approximately [1]8]

equivalent to 5 TU of
PPD-S.

PPD-S2 vs. PPD-S1

TB patients and low-

risk subjects in the US

Statistically
indistinguishable in TB
patients with equally [1]
high specificity in low-

risk subjects.

51 HIV-negative

Indistinguishable
reaction size

distributions and

Aplisol® vs. ) )
persons with culture- median TST results. [5]
Tubersol® ] )
confirmed active TB At a 10mm cutoff,
sensitivity was 96%
for both.
High specificities at a
Aplisol® vs. 1555 persons at low 10mm cutoff: Aplisol®

Tubersol® vs. PPD-
S1

risk of latent TB

infection

(98.2%), Tubersol®
(99.2%), and PPD-S1
(98.9%).

[6]17]

PPD RT 23 vs. PPD
IC 65

60 children with
tuberculosis (BCG

vaccinated)

Very good agreement
between the two [9][10]

tuberculins.

In Vitro Assays: A Modern Alternative

In recent years, Interferon-Gamma Release Assays (IGRAs) have emerged as an alternative to
the TST. These in-vitro blood tests measure the release of interferon-gamma (IFN-y) by T-cells
In response to stimulation by M. tuberculosis antigens. Commercial IGRAs like QuantiFERON-
TB Gold (QFT) offer higher specificity, particularly in BCG-vaccinated populations, as they use
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antigens not present in the BCG vaccine.[9][11][12][13] HoweVer, studies have shown
discordance between TST and IGRA results, suggesting they may measure different aspects of
the immune response to M. tuberculosis.[9][14]

Experimental Protocols
Tuberculin Skin Test (Mantoux Method)

The Mantoux test is the standard method for administering a TST.

e Preparation: A standard dose of 5 TU of PPD in a volume of 0.1 mL is drawn into a 27-gauge
tuberculin syringe.[11][15]

» Administration: The injection is given intradermally on the volar aspect of the forearm,
creating a wheal of 6 to 10 mm in diameter.[11]

» Reading: The reaction is read by a trained healthcare worker between 48 and 72 hours after
administration.[11] The diameter of the induration (not erythema) is measured in millimeters.

Interferon-Gamma Release Assay (IGRA)

The general workflow for an IGRA, such as the QuantiFERON-TB Gold In-Tube assay, is as
follows:

» Blood Collection: Whole blood is collected into three specialized tubes: one containing TB-
specific antigens, one with a mitogen (positive control), and one with no additive (negative
control).

e |ncubation: The blood tubes are incubated at 37°C for 16 to 24 hours to allow for T-cell
stimulation and IFN-y production.

o Measurement: The plasma is separated, and the concentration of IFN-y is measured using
an enzyme-linked immunosorbent assay (ELISA).

 Interpretation: The amount of IFN-y released in response to the TB antigens is compared to
the controls to determine the result (positive, negative, or indeterminate).

Visualizing the Processes
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Tuberculin Skin Test (TST) Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [comparative studies of different commercial Tuberculin
preparations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248229#comparative-studies-of-different-
commercial-tuberculin-preparations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.fda.gov/media/74866/download
https://www.benchchem.com/product/b1248229#comparative-studies-of-different-commercial-tuberculin-preparations
https://www.benchchem.com/product/b1248229#comparative-studies-of-different-commercial-tuberculin-preparations
https://www.benchchem.com/product/b1248229#comparative-studies-of-different-commercial-tuberculin-preparations
https://www.benchchem.com/product/b1248229#comparative-studies-of-different-commercial-tuberculin-preparations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1248229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

